6-Hexyloxy-2-hydroxymethylpyridine

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: (6-hexoxypyridin-2-yl)methanol
• InChI: InChI=1S/C12H19NO2/c1-2-3-4-5-9-15-12-8-6-7-11(10-14)13-12/h6-8,14H,2-5,9-10H2,1H3
• InChI Key: SZLZRYHCUTVLSM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=CC(=N1)CO

Description

6-Hexyloxy-2-hydroxymethylpyridine is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6.85 g (27 mmol) of 2-acetoxymethyl-6-hexyloxypyridine dissolved in 20 ml of ethanol was charged 20 ml of an 8% sodium hydroxide solution, and the mixture was refluxed for one hour. After removal of the ethanol under a reduced pressure, the residue was extracted with ether and separated by silica gel column chromatography (ethyl acetate:hexane=1:3) to give 5.13 g of the desired product (yield 89.9%).